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Compound of Interest

Compound Name: Benzofuran-7-carbaldehyde

Cat. No.: B1279132

This guide provides essential information regarding the chemical properties of Benzofuran-7-
carbaldehyde, tailored for researchers, scientists, and professionals in drug development. The
focus is on the fundamental molecular characteristics of the compound.

Core Molecular Data

Benzofuran-7-carbaldehyde is a heterocyclic aromatic compound. Its fundamental properties,
the molecular formula and molecular weight, are derived from its atomic composition and are
critical for any quantitative experimental work, including reaction stoichiometry, solution
preparation, and analytical characterization.

The key quantitative data for Benzofuran-7-carbaldehyde are summarized in the table below
for clarity and quick reference.

Property Value Citations
Chemical Formula CoHeO2 [1112][3]
Molecular Weight 146.14 g/mol [1112]
Exact Mass 146.036779 g/mol [2][3]

Methodological Considerations
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While this document focuses on the core properties of Benzofuran-7-carbaldehyde, a
comprehensive technical whitepaper would typically include detailed experimental protocols.
For a chemical compound, these would not involve signaling pathways unless its bioactivity is
the subject of study. Instead, protocols would cover:

o Synthesis: Detailed procedures for the chemical synthesis of Benzofuran-7-carbaldehyde,
including reagents, reaction conditions (temperature, time, catalysts), and work-up
procedures.

 Purification: Methods to purify the synthesized compound, such as column chromatography,
distillation, or recrystallization, and the criteria for assessing purity.

e Analytical Characterization: Standard analytical techniques used to confirm the identity and
purity of the compound, such as:

o Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the molecular structure.
o Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.

o Infrared (IR) Spectroscopy: To identify functional groups present in the molecule.

Logical Relationship of Chemical Properties

The relationship between a chemical's name, its structure, and its fundamental properties is
hierarchical. The systematic name defines a specific chemical structure, from which the
molecular formula can be determined by counting the number of atoms of each element. The
molecular weight is then calculated from this formula using the atomic weights of the
constituent elements.
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Caption: Logical flow from compound name to molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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